Cas no 5096-97-9 (2,4-Pyrimidinediamine,N4-butyl-5-nitro-)

2,4-Pyrimidinediamine,N4-butyl-5-nitro- structure
5096-97-9 structure
Product Name:2,4-Pyrimidinediamine,N4-butyl-5-nitro-
CAS No:5096-97-9
MF:C8H13N5O2
MW:211.221120595932
CID:386249
PubChem ID:257356
Update Time:2025-04-19

2,4-Pyrimidinediamine,N4-butyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,N4-butyl-5-nitro-
    • 4-chlorobutylbenzene
    • 1-amino-2-methoxy-4-nitrobenzene
    • 2-methoxy-4nitro-aniline
    • 2-methoxy-4-nitrophenylamine
    • 4-Nitro-o-anisidine
    • 5-nitro-2-amino-1-methoxy-benzene
    • 5-nitro-2-amino-2-ethoxycarbonylpyrrolo[2,3-b]pyridine
    • 5-Nitro-2-amino-4-butylamino-pyrimidin
    • 5-nitro-2-amino-anisole
    • Benzenam
    • ethyl 3-amino-1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • Fast Red B
    • Fast Red Base B
    • N4-butyl-5-nitro-pyrimidine-2,4-diamine
    • o-Anisidine, 4-nitro-
    • NSC85326
    • 5096-97-9
    • NSC-85326
    • SMR000528384
    • N~4~-Butyl-5-nitropyrimidine-2,4(1H,3H)-diimine
    • CHEMBL1575092
    • NCIOpen2_005096
    • MLS000737126
    • DTXSID70965233
    • Inchi: 1S/C8H13N5O2/c1-2-3-4-10-7-6(13(14)15)5-11-8(9)12-7/h5H,2-4H2,1H3,(H3,9,10,11,12)
    • InChI Key: YRNGDEBFPHZCGJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C(N)N=C1NCCCC)=O

Computed Properties

  • Exact Mass: 211.10709
  • Monoisotopic Mass: 211.10692467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 106.97
  • LogP: 2.35640
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